![molecular formula C18H16ClN5O5 B2372330 C18H16ClN5O5 CAS No. 951945-12-3](/img/structure/B2372330.png)
C18H16ClN5O5
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Description
C18H16ClN5O5 is a useful research compound. Its molecular formula is this compound and its molecular weight is 417.81. The purity is usually 95%.
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Scientific Research Applications
Absorption Enhancement
C18H16ClN5O5 shows promise in enhancing absorption in intestinal epithelial Caco-2 monolayers. The compound enhances the permeability of drugs with molecular weights up to approximately 1,200, and this enhancement occurs via the paracellular pathway (Lindmark et al., 1998).
Cardioprotection
In studies involving ischemic myocardium, this compound demonstrated cardioprotective effects. However, these benefits are dose-related, with high doses potentially causing detrimental effects (Horstick et al., 2001).
Drug Delivery Systems
This compound is being explored in the development of drug delivery systems. Its biocompatibility, biodegradability, non-toxicity, and non-immunogenic properties make it an effective carrier for controlling drug loading and release (Schierling et al., 2016).
Antiproliferative Effects
Studies have shown that this compound derivatives exhibit antiproliferative effects against human breast cancer cell lines. These compounds have potential as natural molecules to combat diseases with minimal side effects (Arunachalam et al., 2019).
Pharmacokinetics in Renin Response
Research into the pharmacokinetics of this compound has helped in phenotyping individual renin responses to angiotensin II blockade. This can be valuable for identifying and investigating renin release abnormalities in patients with hypertension (Azizi et al., 2004).
Synthesis of Side-Chain Ligands
This compound serves as an important intermediate in the synthesis of side-chain ligands for polymeric liquid crystals (Muhammad et al., 2008).
Rheumatoid Arthritis Treatment
This compound-based compounds have been studied for their potential in treating active refractory rheumatoid arthritis. They exhibit biologic potency and can provide short-term amelioration of disease activity (Matteson et al., 1995).
Structure of Cyclo[18]carbon
Studies on this compound have contributed to the understanding of the structure of Cyclo[18]carbon, a molecular carbon allotrope. This research offers insights into the chemical structure and potential applications of this new form of carbon (Rahman & Edvinsson, 2020).
DNA Covalent Adducts
Research on this compound has helped elucidate the influence of chirality on DNA covalent adducts formed from benzo[a]pyrene derivatives, providing insights into the molecular mechanisms of environmental genotoxins (de los Santos et al., 1992).
Properties
IUPAC Name |
2-[6-(5-chloro-2-methoxyphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN5O5/c1-9-7-22-14-15(21(2)18(28)23(16(14)27)8-13(25)26)20-17(22)24(9)11-6-10(19)4-5-12(11)29-3/h4-7H,8H2,1-3H3,(H,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCVUNHFTBBLSJO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1C4=C(C=CC(=C4)Cl)OC)N(C(=O)N(C3=O)CC(=O)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.